Ethyl 4-(3,5-dimethylphenyl)-4-oxobutyrate

• IUPAC Name: ethyl 4-(3,5-dimethylphenyl)-4-oxobutanoate
• InChI: InChI=1S/C14H18O3/c1-4-17-14(16)6-5-13(15)12-8-10(2)7-11(3)9-12/h7-9H,4-6H2,1-3H3
• InChI Key: YRMNAZDTNBMZSG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)C1=CC(=CC(=C1)C)C
• Molecular Formula: C14H18O3
• DSSTOX Substance ID: DTXSID40645555
• Molecular Weight: 234.29 g/mol
• CAS RN: 898751-69-4

Description

Ethyl 4-(3,5-dimethylphenyl)-4-oxobutyrate (EDPOB) is a synthetic ester that has recently been studied for its potential applications in various scientific fields. It is a colorless, odorless, and non-toxic compound that is also known as ethyl 3,5-dimethylphenylacetate or ethyl 3,5-dimethylbenzeneacetate. EDPOB has been found to have a wide range of properties that make it useful for a variety of research applications, such as its ability to act as a substrate in enzyme-catalyzed reactions, its ability to act as a chiral auxiliaries in asymmetric synthesis, and its ability to act as a chromophore in spectroscopy.

Scientific Research Applications

• Crystal Structure and Molecular Analysis :

  • The crystal structure of a derivative, ethyl 5-(2,6-dimethylphenyl)-2-methyl-3-oxa-4,8,9-triazatricyclo[5.3.0.0 2,6 ]deca-4,9-diene-8-carboxylate, was determined, highlighting the importance of ethyl 4-oxobutyrate derivatives in structural chemistry (Gelli et al., 1994).

• Asymmetric Synthesis :

  • Ethyl(R)-3,3-dimethyl-2-hydroxy-4-oxobutyrate was synthesized using asymmetric aldol reaction, demonstrating the compound's potential in stereochemical synthesis (Wang Jin-ji, 2014).

• Biosynthesis Studies :

  • Ethyl 4-oxobutyrate was used in biosynthesis experiments related to sherry production, underlining its role in understanding biochemical pathways in fermentation processes (Fagan et al., 1981).

• Novel Derivative Synthesis :

  • Various studies focused on synthesizing novel derivatives of ethyl 4-oxobutyrate for potential applications in medicinal chemistry and material science (Naveen et al., 2021).

• Pharmaceutical Research :

  • Ethyl 4-oxobutyrate derivatives have been explored for their potential anti-HIV-1 activity, highlighting the compound's significance in drug development (Danel et al., 1996).

• Organic Chemistry and Catalysis :

  • The compound has been used in studies related to enantioselective hydrogenation, an important process in organic synthesis and catalysis (Starodubtseva et al., 2004).